Cas no 61371-02-6 (Pyridazino[4,5-g]phthalazine-1,6(2H,7H)-dione, 2,4,7,9-tetraphenyl-)

• Product Name: Pyridazino[4,5-g]phthalazine-1,6(2H,7H)-dione, 2,4,7,9-tetraphenyl-
• CAS No: 61371-02-6
• MF: C₃₄H₂₂N₄O₂
• MW: 518.5640873909
• CID: 481818
• PubChem ID: 71396403
• Update Time: 2025-04-19

Pyridazino[4,5-g]phthalazine-1,6(2H,7H)-dione, 2,4,7,9-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridazino[4,5-g]phthalazine-1,6(2H,7H)-dione, 2,4,7,9-tetraphenyl-
• 2,4,7,9-tetraphenylpyridazino[4,5-g]phthalazine-1,6-dione
• DTXSID40817972
• 61371-02-6
• 2,4,7,9-Tetraphenyl-2,7-dihydropyridazino[4,5-g]phthalazine-1,6-dione

• Inchi： 1S/C34H22N4O2/c39-33-29-22-28-30(34(40)38(26-19-11-4-12-20-26)36-32(28)24-15-7-2-8-16-24)21-27(29)31(23-13-5-1-6-14-23)35-37(33)25-17-9-3-10-18-25/h1-22H
• InChI Key： KFNWHCPXYNGZOK-UHFFFAOYSA-N
• SMILES： O=C1C2C=C3C(C4C=CC=CC=4)=NN(C4C=CC=CC=4)C(C3=CC=2C(C2C=CC=CC=2)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 518.17446
• Monoisotopic Mass: 518.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• PSA: 65.34